Cas no 18794-44-0 (2-Picoline, 5-(tert-butylthio)-)

• Product Name: 2-Picoline, 5-(tert-butylthio)-
• CAS No: 18794-44-0
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 2659454
• PubChem ID: 580450
• Update Time: 2024-02-27

2-Picoline, 5-(tert-butylthio)- Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butylthio)-2-methylpyridine
• 5-tert-Butylthio-2-methylpyridine
• 5-TERT-BUTYLMERCAPTO-2-PICOLINE
• Q63409083
• 2-Picoline, 5-(tert-butylthio)-
• JKXJDOBWRNBBMA-UHFFFAOYSA-N
• 5-(tert-Butylsulfanyl)-2-methylpyridine #

• Inchi： 1S/C10H15NS/c1-8-5-6-9(7-11-8)12-10(2,3)4/h5-7H,1-4H3
• InChI Key： JKXJDOBWRNBBMA-UHFFFAOYSA-N
• SMILES： S(C1C=NC(C)=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers